Cas no 1643537-87-4 (4-Bromo-2-(methyl-d3)-imidazole)

• Product Name: 4-Bromo-2-(methyl-d3)-imidazole
• CAS No: 1643537-87-4
• MF: C₄H₅BrN₂
• MW: 164.018384695053
• CID: 6810741
• PubChem ID: 133552075
• Update Time: 2025-03-26

4-Bromo-2-(methyl-d3)-imidazole Chemical and Physical Properties

Names and Identifiers

• 1643537-87-4
• CS-18380
• F92553
• 4-Bromo-2-(methyl-d3)-imidazole

• Inchi： 1S/C4H5BrN2/c1-3-6-2-4(5)7-3/h2H,1H3,(H,6,7)/i1D3
• InChI Key： APLZLUYWLINBOZ-FIBGUPNXSA-N
• SMILES： BrC1=CN=C(C([2H])([2H])[2H])N1

Computed Properties

• Exact Mass: 162.98244Da
• Monoisotopic Mass: 162.98244Da
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 66.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 28.7Ų